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Compound of Interest

3-lodo-5-methyl-1H-pyrazolo[3,4-
Compound Name:
bjpyridine

Cat. No.: B2791543

An In-Depth Technical Guide to 3-lodo-5-methyl-1H-pyrazolo[3,4-b]pyridine: Properties,
Synthesis, and Applications in Drug Discovery

Abstract

This technical guide provides a comprehensive overview of 3-lodo-5-methyl-1H-pyrazolo[3,4-
b]pyridine, a heterocyclic compound of significant interest to the fields of medicinal chemistry
and drug development. With a molecular weight of 259.05 g/mol , this molecule serves as a
crucial building block, particularly in the synthesis of targeted protein degraders.[1] This
document details the compound's physicochemical properties, outlines a robust synthetic
protocol with mechanistic insights, describes methods for analytical characterization, and
explores its strategic application as a versatile chemical intermediate. The guide is intended for
researchers, chemists, and drug development professionals seeking to leverage this scaffold in
their scientific endeavors.

Introduction: The Significance of the Pyrazolo[3,4-
b]pyridine Scaffold

Nitrogen-containing heterocycles are fundamental pillars of modern pharmacology. An analysis
of pharmaceuticals approved by the U.S. FDA revealed that 59% of unique small-molecule
drugs contain at least one nitrogen heterocycle.[2] Among these, fused heterocyclic systems
like the pyrazolo[3,4-b]pyridines are considered "privileged scaffolds.” This designation arises
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from their ability to bind to multiple biological targets with high affinity, making them a recurring
motif in successful therapeutic agents.

The pyrazolo[3,4-b]pyridine core, formed by the fusion of a pyrazole and a pyridine ring, exists
in two primary tautomeric forms: the 1H- and 2H-isomers.[3] The 1H-isomer, in particular, has
been extensively explored, with the parent scaffold being identified as a precursor for
anticancer drugs.[4] The subject of this guide, 3-lodo-5-methyl-1H-pyrazolo[3,4-b]pyridine,
builds upon this validated core, incorporating functional handles that enhance its utility for
synthetic diversification and application in advanced therapeutic modalities.

Physicochemical and Structural Properties

The precise identity and characteristics of a chemical building block are paramount for its
effective use in complex synthetic campaigns. 3-lodo-5-methyl-1H-pyrazolo[3,4-b]pyridine is
a well-defined molecule with the properties summarized below.

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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